![molecular formula C16H15N3OS B4748490 3-amino-N-(2,5-dimethylphenyl)thieno[2,3-b]pyridine-2-carboxamide](/img/structure/B4748490.png)
3-amino-N-(2,5-dimethylphenyl)thieno[2,3-b]pyridine-2-carboxamide
Overview
Description
3-amino-N-(2,5-dimethylphenyl)thieno[2,3-b]pyridine-2-carboxamide, also known as DAPT, is a small molecule inhibitor that has been widely used in scientific research to study the Notch signaling pathway. The Notch signaling pathway is a highly conserved signaling pathway that plays a critical role in cell fate determination and tissue homeostasis. Dysregulation of this pathway has been implicated in various diseases, including cancer, cardiovascular diseases, and neurodegenerative diseases.
Mechanism of Action
3-amino-N-(2,5-dimethylphenyl)thieno[2,3-b]pyridine-2-carboxamide is a small molecule inhibitor that targets the γ-secretase complex. The γ-secretase complex is a membrane-bound protease complex that is responsible for the cleavage of various transmembrane proteins, including Notch receptors. The cleavage of Notch receptors by the γ-secretase complex results in the release of the Notch intracellular domain (NICD), which translocates to the nucleus and activates the Notch signaling pathway. This compound inhibits the cleavage of Notch receptors by binding to the active site of the γ-secretase complex and blocking its activity.
Biochemical and Physiological Effects
This compound has been shown to inhibit the activation of the Notch signaling pathway in various cell types, including cancer cells, endothelial cells, and neural stem cells. Inhibition of the Notch signaling pathway by this compound has been shown to result in various biochemical and physiological effects, including decreased cell proliferation, increased apoptosis, and altered cell differentiation. This compound has also been shown to inhibit angiogenesis, which is the formation of new blood vessels, by blocking the Notch signaling pathway.
Advantages and Limitations for Lab Experiments
3-amino-N-(2,5-dimethylphenyl)thieno[2,3-b]pyridine-2-carboxamide has several advantages as a research tool. It is a small molecule inhibitor that can be easily synthesized and purified. This compound is also relatively stable and can be stored for extended periods. This compound has been extensively characterized in various in vitro and in vivo models, and its mechanism of action is well understood. However, this compound has some limitations as a research tool. It is a non-specific inhibitor that can also target other γ-secretase substrates besides Notch receptors. This compound can also have off-target effects, and its use should be carefully evaluated in each experimental setting.
Future Directions
3-amino-N-(2,5-dimethylphenyl)thieno[2,3-b]pyridine-2-carboxamide has been used extensively in scientific research to study the Notch signaling pathway. However, there are still many unanswered questions regarding the role of Notch signaling in various diseases. Future research directions could include the development of more specific inhibitors of the Notch signaling pathway, the investigation of the role of Notch signaling in various cellular processes, and the development of new therapeutic strategies targeting the Notch signaling pathway.
Scientific Research Applications
3-amino-N-(2,5-dimethylphenyl)thieno[2,3-b]pyridine-2-carboxamide has been widely used in scientific research to study the Notch signaling pathway. Notch signaling is involved in various cellular processes, including cell proliferation, differentiation, and apoptosis. Dysregulation of Notch signaling has been implicated in various diseases, including cancer, cardiovascular diseases, and neurodegenerative diseases. This compound inhibits the γ-secretase complex, which is responsible for the cleavage of Notch receptors. By inhibiting the cleavage of Notch receptors, this compound blocks the activation of the Notch signaling pathway.
properties
IUPAC Name |
3-amino-N-(2,5-dimethylphenyl)thieno[2,3-b]pyridine-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3OS/c1-9-5-6-10(2)12(8-9)19-15(20)14-13(17)11-4-3-7-18-16(11)21-14/h3-8H,17H2,1-2H3,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCVKFKBBHIEIJK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NC(=O)C2=C(C3=C(S2)N=CC=C3)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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